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Compound of Interest

Compound Name: Docosyl acrylate

Cat. No.: B102722

For Researchers, Scientists, and Drug Development Professionals

Docosyl acrylate (also known as behenyl acrylate) is a long-chain alkyl acrylate monomer that
is gaining interest in various fields, including specialty polymers, coatings, and increasingly, in
biomedical applications. Its long C22 alkyl chain imparts significant hydrophobicity, crystallinity,
and unique thermal properties to polymers. This technical guide provides an in-depth overview
of the properties, synthesis, polymerization, and potential applications of docosyl acrylate,
with a focus on its relevance to the scientific and drug development communities.

Core Properties of Docosyl Acrylate

Docosyl acrylate is a white, waxy solid at room temperature. Its key physicochemical
properties are summarized in the tables below.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b102722?utm_src=pdf-interest
https://www.benchchem.com/product/b102722?utm_src=pdf-body
https://www.benchchem.com/product/b102722?utm_src=pdf-body
https://www.benchchem.com/product/b102722?utm_src=pdf-body
https://www.benchchem.com/product/b102722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source(s)

CAS Number 18299-85-9

Molecular Formula C25H4802

Molecular Weight 380.65 g/mol

Appearance White to almost white powder
or lump

Melting Point 45.0t0 49.0 °C

Boiling Point 455.7 £ 14.0 °C (Predicted)

Density 0.865 £ 0.06 g/cm? (Predicted)

Flash Point 178.4 °C

Refractive Index 1.455

Vapor Pressure OPaat25°C

Water Solubility

1.5 ng/L at 25 °C

Solubility

Soluble in Toluene

LogP

11.04 at 25 °C

Toxicological and Safety Information

Docosyl acrylate requires careful handling due to its potential irritant and environmental
hazards.
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o GHS Hazard
Hazard Category Description Source(s)
Statement(s)
Skin o
_ o Causes skin irritation H315
Corrosion/Irritation
Serious Eye Causes serious eye
o o H319
Damage/Irritation irritation
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single T H335
irritation
Exposure)
Hazardous to the Toxic to aquatic life
Aquatic Environment with long lasting H411

(Chronic) effects

Safety Precautions:

e Personal Protective Equipment: Wear protective gloves, clothing, and eye/face protection.

e Environmental Precautions: Avoid release to the environment.

o Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash skin thoroughly after

handling.

Synthesis and Polymerization
Synthesis of Docosyl Acrylate Monomer

The most common method for synthesizing docosyl acrylate is the esterification of 1-

docosanol (behenyl alcohol) with an acrylic acid derivative, such as acryloyl chloride or acrylic

acid itself.
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Caption: Synthesis workflow for docosyl acrylate via esterification.
Experimental Protocol: Esterification of 1-Docosanol

This is a generalized protocol and should be adapted and optimized based on laboratory
conditions and safety assessments.

o Materials: 1-docosanol, acryloyl chloride, a non-nucleophilic base (e.g., triethylamine), an
anhydrous aprotic solvent (e.qg., tetrahydrofuran or dichloromethane), and a polymerization
inhibitor (e.g., hydroquinone).

e Procedure: a. Dissolve 1-docosanol and triethylamine in the anhydrous solvent in a round-
bottom flask under an inert atmosphere (e.g., nitrogen or argon). b. Cool the mixture in an
ice bath (0 °C). c. Add acryloyl chloride dropwise to the stirred solution. The reaction is
exothermic. d. After the addition is complete, allow the reaction to warm to room temperature
and stir for several hours to overnight. e. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

o Work-up and Purification: a. Filter the reaction mixture to remove the triethylamine
hydrochloride salt. b. Wash the filtrate sequentially with water, dilute acid (e.g., 1M HCI),
saturated sodium bicarbonate solution, and brine. c. Dry the organic layer over an anhydrous
drying agent (e.g., MgSOa or NazSOa). d. Filter off the drying agent and remove the solvent
under reduced pressure. e. Purify the resulting crude product by recrystallization from a
suitable solvent (e.g., ethanol or acetone) to yield pure docosyl acrylate.

Polymerization of Docosyl Acrylate
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Docosyl acrylate can be polymerized via free-radical polymerization to form poly(docosyl
acrylate) or copolymerized with other monomers to tailor the polymer properties.

Free Radical Initiator
(e.g., AIBN, BPO)

Purthcaton Purified Polymer

Anhydrous Solve

y olvent
(e.g., THF, Toluene)
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 To cite this document: BenchChem. [Docosyl Acrylate Monomer: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102722#what-are-the-properties-of-docosyl-acrylate-
monomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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